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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS
provided by the manufacturer before handling Fluorescent Brightener 134.

Introduction

Fluorescent Brightener 134, also known as C.l. Fluorescent Brightener 134, is a chemical
compound used to enhance the whiteness and brightness of various materials. Its application
in research and development, particularly in fields related to drug development, necessitates a
thorough understanding of its health and safety profile. This guide provides a comprehensive
overview of the available toxicological data, safety precautions, and handling procedures for
Fluorescent Brightener 134.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Fluorescent Brightener 134 is
presented in Table 1.

Table 1: Chemical and Physical Properties of Fluorescent Brightener 134
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Property Value Reference
CAS Number 3426-43-5
Molecular Formula C34H28N10Na20sS2
Molecular Weight 814.76 g/mol
Appearance Slight yellowish powder
Melting Point >360 °C
Solubility Not available
Stability Stable under recommended
temperatures and pressures.
Incompatible Materials Strong oxidizing agents.

B Carbon oxides, Nitrogen
Hazardous Decomposition i ) )
oxides, Sodium oxides, Sulfur
Products )
oxides.

Toxicological Information

Comprehensive quantitative toxicological data for Fluorescent Brightener 134 is limited in
publicly available literature. Most Safety Data Sheets indicate that acute toxicity data (LD50) is
"not available". However, based on the available information, the primary hazards are related to
irritation.

Table 2: Summary of Toxicological Hazards
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Endpoint Observation GHS Classification
Acute Oral Toxicity Data not available Not classified

Acute Dermal Toxicity Data not available Not classified

Acute Inhalation Toxicity Data not available Not classified

Skin Corrosion/Irritation Causes skin irritation. Skin Irrit. 2

Serious Eye Damage/Irritation Causes serious eye irritation. Eye Irrit. 2A
Respiratory Sensitization Data not available Not classified

Skin Sensitization Data not available Not classified

Germ Cell Mutagenicity Data not available Not classified

Not classified by IARC, NTP, or

Carcinogenicity Not classified
OSHA.
Reproductive Toxicity Data not available Not classified
Specific Target Organ Toxicity May cause respiratory STOT SE 3 (Respiratory
(Single Exposure) irritation. system)

Specific Target Organ Toxicity ) »
Data not available Not classified
(Repeated Exposure)

Aspiration Hazard Data not available Not classified

Toxicological Data on Structurally Related Compounds

Due to the lack of specific data for Fluorescent Brightener 134, information on structurally
similar compounds can provide some insight. For instance, a developmental toxicity study on a
related compound, Fluorescent Brightener C.I. 220, in rabbits showed a NOAEL (No-Observed-
Adverse-Effect Level) for maternal and developmental toxicity at 100 mg/kg bw/day. However, it
is crucial to note that these are different compounds, and their toxicological profiles may not be
identical.

Experimental Protocols
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Detailed experimental protocols for toxicological studies specifically on Fluorescent
Brightener 134 are not readily available in the public domain. Standardized OECD
(Organisation for Economic Co-operation and Development) guidelines are typically followed
for assessing chemical safety. For example:

e Skin Irritation: OECD Guideline 404 (Acute Dermal Irritation/Corrosion)
o Eye Irritation: OECD Guideline 405 (Acute Eye Irritation/Corrosion)
o Acute Oral Toxicity: OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure)

These protocols involve the application of the substance to the skin or eyes of laboratory
animals (typically rabbits) or administration via oral gavage to rats, followed by observation for
signs of toxicity over a specified period.

Hazard Communication and Logical Relationships

Effective hazard communication is paramount for ensuring the safe handling of any chemical.
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for this purpose.
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Hazard Identification
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Caption: Hazard Communication Workflow for Fluorescent Brightener 134.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize exposure and

ensure safety.

Table 3: Handling and Storage Recommendations
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Aspect

Recommendation

Ventilation

Use only outdoors or in a well-ventilated area.

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection.

Hygiene

Wash skin thoroughly after handling. Avoid

breathing dust/fume/gas/mist/vapors/spray.

Storage Conditions

Store in a well-ventilated place. Keep container

tightly closed. Store locked up.

First Aid and Emergency Procedures

In the event of exposure or an emergency, the following first aid measures should be taken.

Table 4: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Call a poison center

or doctor if you feel unwell.

Skin Contact

Wash with plenty of soap and water. If skin
irritation occurs: Get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.

Call a poison center or doctor if you feel unwell.

Ingestion )
Rinse mouth.
Spill Response Workflow
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A systematic approach to spill management is critical to prevent wider contamination and
exposure.

Evacuate Immediate Area

:

Assess Spill Severity

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

.

Contain the Spill
(Use inert absorbent material)

:

Collect Spilled Material

:

Decontaminate Spill Area

l

Dispose of Waste
(Follow local regulations)

Report the Incident
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 To cite this document: BenchChem. [Technical Guide: Health and Safety of Fluorescent
Brightener 134]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082286#health-and-safety-information-for-
fluorescent-brightener-134]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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